Cas no 2751608-22-5 (Imino(methyl){[(1r,3r)-3-hydroxycyclobutyl]methyl}-lambda6-sulfanone hydrochloride)

• Product Name: Imino(methyl){[(1r,3r)-3-hydroxycyclobutyl]methyl}-lambda6-sulfanone hydrochloride
• CAS No: 2751608-22-5
• MF: C₆H₁₄ClNO₂S
• MW: 199.69885969162
• CID: 6278372
• PubChem ID: 165775215
• Update Time: 2025-08-01

Imino(methyl){[(1r,3r)-3-hydroxycyclobutyl]methyl}-lambda6-sulfanone hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2751608-22-5
• EN300-37299837
• EN300-37376121
• imino(methyl){[(1s,3s)-3-hydroxycyclobutyl]methyl}-lambda6-sulfanone hydrochloride
• imino(methyl){[(1r,3r)-3-hydroxycyclobutyl]methyl}-lambda6-sulfanone hydrochloride
• 2763745-96-4
• Imino(methyl){[(1r,3r)-3-hydroxycyclobutyl]methyl}-lambda6-sulfanone hydrochloride

• Inchi： 1S/C6H13NO2S.ClH/c1-10(7,9)4-5-2-6(8)3-5;/h5-8H,2-4H2,1H3;1H
• InChI Key： XGKUGTDEROCVLB-UHFFFAOYSA-N
• SMILES： Cl.S(C)(CC1CC(C1)O)(=N)=O

Computed Properties

• Exact Mass: 199.0433776g/mol
• Monoisotopic Mass: 199.0433776g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 214
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.5Ų

Additional information on Imino(methyl){[(1r,3r)-3-hydroxycyclobutyl]methyl}-lambda6-sulfanone hydrochloride

Imino(methyl){[(1r,3r)-3-hydroxycyclobutyl]methyl}-lambda6-sulfanone hydrochloride

The compound Imino(methyl){[(1r,3r)-3-hydroxycyclobutyl]methyl}-lambda6-sulfanone hydrochloride (CAS No. 2751608-22-5) is a highly specialized organic compound with significant potential in the fields of pharmaceuticals and advanced materials science. This compound is characterized by its unique structural features, which include a sulfanone group, a cyclobutane ring, and an imine functionality. The stereochemistry at the (1r,3r) configuration of the cyclobutane ring plays a critical role in determining its chemical reactivity and biological activity.

Recent studies have highlighted the importance of sulfanone-containing compounds in drug discovery, particularly in the development of anti-inflammatory and anti-cancer agents. The sulfanone group in this compound is known to exhibit strong electron-withdrawing properties, which can enhance the stability of the molecule and improve its bioavailability. Furthermore, the cyclobutane ring introduces rigidity into the molecular structure, which can be advantageous in optimizing pharmacokinetic properties such as absorption and distribution.

The imine functionality present in this compound is another key feature that contributes to its versatility. Imine groups are known for their ability to participate in various chemical reactions, including nucleophilic additions and cyclizations. This makes them valuable intermediates in organic synthesis. Recent advancements in asymmetric catalysis have enabled the precise control of stereochemistry at the imine center, further enhancing the utility of this compound in enantioselective synthesis.

In terms of applications, Imino(methyl){[(1r,3r)-3-hydroxycyclobutyl]methyl}-lambda6-sulfanone hydrochloride has shown promise as a precursor for bioactive molecules. Its ability to undergo selective transformations under mild conditions makes it an attractive candidate for use in medicinal chemistry. For instance, researchers have explored its potential as a building block for constructing complex natural product analogs with intricate stereochemistry.

From a synthetic perspective, the preparation of this compound involves a multi-step process that typically begins with the synthesis of the cyclobutane derivative. The introduction of the sulfanone group and subsequent imine formation are critical steps that require careful optimization to ensure high yields and purity. Recent developments in catalytic methodologies have significantly improved the efficiency of these transformations, making large-scale production more feasible.

The biological evaluation of Imino(methyl){[(1r,3r)-3-hydroxycyclobutyl]methyl}-lambda6-sulfanone hydrochloride has revealed interesting properties that warrant further investigation. In vitro studies have demonstrated its ability to modulate key cellular pathways associated with inflammation and oxidative stress. These findings suggest that it could serve as a lead compound for developing novel therapeutic agents targeting chronic diseases such as arthritis and neurodegenerative disorders.

In conclusion, Imino(methyl){[(1r,3r)-3-hydroxycyclobutyl]methyl}-lambda6-sulfanone hydrochloride (CAS No. 2751608-22-5) represents a cutting-edge molecule with diverse applications in organic synthesis and drug discovery. Its unique structural features and versatile functional groups make it a valuable tool for researchers working at the forefront of chemical sciences. As ongoing research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing modern medicine.